Cas no 896009-08-8 (2-({6-4-(4-fluorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol)

• Product Name: 2-({6-4-(4-fluorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol
• CAS No: 896009-08-8
• MF: C₁₈H₂₂FN₇O
• MW: 371.411985874176
• CID: 5515524
• Update Time: 2025-06-08

2-({6-4-(4-fluorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[6-[4-(4-fluorophenyl)piperazin-1-yl]-1-methylpyrazolo[3,4-d]pyrimidin-4-yl]amino]ethanol
• 2-({6-4-(4-fluorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol

• Inchi： 1S/C18H22FN7O/c1-24-17-15(12-21-24)16(20-6-11-27)22-18(23-17)26-9-7-25(8-10-26)14-4-2-13(19)3-5-14/h2-5,12,27H,6-11H2,1H3,(H,20,22,23)
• InChI Key： OVDLLRWMPPIEQT-UHFFFAOYSA-N
• SMILES： C(O)CNC1N=C(N2CCN(C3=CC=C(F)C=C3)CC2)N=C2N(C)N=CC2=1

Additional information on 2-({6-4-(4-fluorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol

Comprehensive Analysis of 2-({6-4-(4-fluorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol (CAS No. 896009-08-8): Structure, Applications, and Research Insights

In the realm of pharmaceutical and biochemical research, 2-({6-4-(4-fluorophenyl)piperazin-1-yl-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol (CAS No. 896009-08-8) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a pyrazolo[3,4-d]pyrimidine core and a 4-fluorophenylpiperazine moiety, is frequently studied for its potential interactions with biological targets. Researchers are particularly intrigued by its structural similarity to known kinase inhibitors, which has spurred investigations into its therapeutic applications.

The compound’s CAS No. 896009-08-8 is often searched in academic databases and patent filings, reflecting its relevance in drug discovery. Its long chemical name may appear daunting, but each segment—such as the piperazine ring or the fluorophenyl group—plays a critical role in its biochemical behavior. Recent studies highlight its potential in modulating cellular signaling pathways, a hot topic in oncology and neurology research. For instance, the pyrazolo[3,4-d]pyrimidine scaffold is a common motif in drugs targeting protein kinases, which are pivotal in cancer progression.

From an SEO perspective, queries like "896009-08-8 supplier", "2-({6-4-(4-fluorophenyl)piperazin-1-yl... synthesis", or "pyrazolo[3,4-d]pyrimidine derivatives" dominate search trends. This aligns with the growing demand for small-molecule inhibitors and precision medicine tools. The compound’s fluorine substitution also attracts attention, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability—a key consideration in modern drug design.

In laboratory settings, CAS No. 896009-08-8 is typically handled as a high-purity reference standard for assay development. Its aminoethanol side chain suggests potential solubility advantages, a feature frequently explored in structure-activity relationship (SAR) studies. Researchers are also investigating its selectivity profiles against kinase families, a trending subtopic in AI-driven drug discovery platforms. Notably, machine learning models increasingly incorporate such data to predict off-target effects.

Environmental and safety profiles of 2-({6-4-(4-fluorophenyl)piperazin-1-yl...) remain under scrutiny, with regulatory agencies emphasizing green chemistry principles. This aligns with broader industry shifts toward sustainable synthesis methods. While not classified as hazardous, proper handling protocols are recommended due to its biologically active nature. Patent literature reveals its inclusion in combinatorial libraries for high-throughput screening, underscoring its utility in hit-to-lead optimization.

In conclusion, 896009-08-8 represents a fascinating case study in medicinal chemistry. Its multifaceted structure and potential applications in targeted therapy continue to inspire cross-disciplinary research. As the scientific community prioritizes personalized treatment approaches, compounds like this will undoubtedly remain at the forefront of innovation.